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Compound of Interest

Compound Name: 3-Cyclopropyl-1H-indene

Cat. No.: B15416488

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indene scaffold is a privileged structural motif found in numerous biologically active
compounds and functional materials.[1][2] The incorporation of a cyclopropyl group can
significantly modulate the physicochemical and pharmacological properties of a molecule, often
leading to improved metabolic stability, binding affinity, and cell permeability. This application
note describes a robust and efficient palladium-catalyzed Suzuki-Miyaura cross-coupling
reaction for the synthesis of 3-Cyclopropyl-1H-indene, a valuable building block for drug
discovery and materials science.

Significance

The development of novel synthetic methodologies for accessing functionalized indene
derivatives is of significant interest to the pharmaceutical and materials science industries. The
3-Cyclopropyl-1H-indene core can be further elaborated to generate a diverse library of
compounds for screening in various biological assays or for the development of advanced
organic materials. The described protocol offers a reliable and scalable method for the
preparation of this key intermediate.
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The synthesis of 3-Cyclopropyl-1H-indene is achieved via a palladium-catalyzed Suzuki-
Miyaura cross-coupling reaction between 3-bromo-1H-indene and cyclopropylboronic acid. The
reaction proceeds through a catalytic cycle involving oxidative addition of the palladium(0)
catalyst to the aryl bromide, transmetalation with the boronic acid, and reductive elimination to
yield the desired product and regenerate the active catalyst.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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